Cas no 364602-44-8 (N-(furan-2-yl)methyl-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 364602-44-8
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 6088402
• PubChem ID: 873011
• Update Time: 2025-06-09

N-(furan-2-yl)methyl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3,4-dimethylbenzene-1-sulfonamide
• N-(furan-2-ylmethyl)-3,4-dimethylbenzenesulfonamide
• N-(2-furylmethyl)-3,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-(2-furanylmethyl)-3,4-dimethyl-
• 364602-44-8
• MLS000107620
• Oprea1_259994
• CHEMBL1412327
• SMR000103586
• BIM-0000360.P001
• F0284-0102
• CB01756
• SMSF0006632
• N-[(furan-2-yl)methyl]-3,4-dimethylbenzene-1-sulfonamide
• AG-690/11669009
• Z45497851
• CBMicro_000535
• AKOS000595588
• HMS2491M13

• Inchi： 1S/C13H15NO3S/c1-10-5-6-13(8-11(10)2)18(15,16)14-9-12-4-3-7-17-12/h3-8,14H,9H2,1-2H3
• InChI Key： JZTTWQJYFHPGNQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 422.5±55.0 °C(Predicted)
• pka: 10.57±0.50(Predicted)

Additional information on N-(furan-2-yl)methyl-3,4-dimethylbenzene-1-sulfonamide

Introduction to N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide (CAS No: 364602-44-8)

N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide, identified by its CAS number 364602-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a furan-2-yl moiety and a sulfonamide group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The furan-2-yl substituent in N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide introduces a heterocyclic aromatic ring into the molecular structure. Furan derivatives are known for their versatility in medicinal chemistry due to their ability to interact with biological targets in multiple ways. The aromatic ring system of the furan-2-yl group can engage in π-stacking interactions and hydrophobic effects, which are crucial for binding affinity and selectivity. Additionally, the electron-rich nature of the furan ring can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's ability to modulate biological pathways.

The sulfonamide group (-SO₂NH₂) is another critical feature of this compound. Sulfonamides are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The sulfonamide moiety can act as a hinge binder, facilitating interactions with target proteins by forming hydrogen bonds and salt bridges. The presence of a methyl group at the 2-position of the furan ring further influences the electronic distribution and steric environment of the molecule, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring novel sulfonamide derivatives as therapeutic agents. The combination of a furan-2-yl group with a sulfonamide moiety has been shown to enhance bioactivity in various disease models. For instance, studies have demonstrated that furan-based sulfonamides exhibit potent inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The 3,4-dimethylbenzene-1-sulfonamide backbone provides additional structural rigidity, which can improve pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the furan-2-ylmethyl group typically involves Friedel-Crafts alkylation or nucleophilic substitution reactions, while the sulfonamide group is commonly formed through reaction with sulfur trioxide or its derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher selectivity and efficiency in the synthesis process.

The pharmacological evaluation of N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide has revealed several promising properties. Preclinical studies indicate that this compound exhibits moderate to high binding affinity for certain therapeutic targets, making it a potential lead compound for further development. Additionally, its structural features suggest that it may possess favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability. These attributes make it an attractive candidate for further investigation in clinical trials.

In conclusion, N-(furan-2-ylmethyl)-3,4-dimethylbenzene-1-sulfonamide (CAS No: 364602-44-8 strong>) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of a < strong>furan - 2 - yl strong > group and a sulfonamide moiety contributes to its diverse biological activities and makes it a valuable asset in drug discovery efforts. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.